![molecular formula C7H6Cl2N2O B7723075 2,3-dichloro-N-hydroxybenzenecarboximidamide](/img/structure/B7723075.png)
2,3-dichloro-N-hydroxybenzenecarboximidamide
Overview
Description
2,3-dichloro-N-hydroxybenzenecarboximidamide is a useful research compound. Its molecular formula is C7H6Cl2N2O and its molecular weight is 205.04 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chromogenic Systems for Biological Assays : Chromogenic systems like those involving 3,5-dichloro-2-hydroxybenzenesulfonic acid are used for biological assays, for example, in the enzymatic assay of uric acid in serum and urine. These systems are noted for their reliability, simplicity, and suitability for both manual and automated procedures (Fossati & Prencipe, 2010).
Synthesis and Complex Formation in Inorganic Chemistry : Compounds like Dibenzo[e,k]-2,3-bis(hydroxyimino)-1,4,7,10-tetraaza-2,3,8,9-tetrahydrocyclododecine are involved in the synthesis and complex formation with metals like copper, nickel, cobalt, palladium, and uranyl, indicating applications in coordination chemistry and possibly in the development of catalytic or material properties (Bank & ròlu, 1983).
Solid State Electrical Conductivity Properties : Novel oxime compounds with structures related to 2,3-dichloro-N-hydroxybenzenecarboximidamide have been studied for their solid-state electrical conductivity properties, indicating their potential use in semiconducting materials and possibly in electronic device applications (Aydogdu et al., 2003).
Derivatives as Potential Herbicides : Certain chlorohydroxybenzenesulfonyl derivatives have been studied for their potential as herbicides, indicating that such structures might have applications in agricultural chemistry or as bioactive compounds (Cremlyn & Cronje, 1979).
properties
IUPAC Name |
2,3-dichloro-N'-hydroxybenzenecarboximidamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2N2O/c8-5-3-1-2-4(6(5)9)7(10)11-12/h1-3,12H,(H2,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPOPCNCEDLBYPV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)C(=NO)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80371048 | |
Record name | 2,3-dichloro-N'-hydroxybenzenecarboximidamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80371048 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
261761-55-1 | |
Record name | 2,3-dichloro-N'-hydroxybenzenecarboximidamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80371048 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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